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Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a focused analysis of the molecular weight of Dimethyl
Diglycolate-d4, an isotopically labeled variant of Dimethyl Diglycolate. This document outlines

the molecular formula, the calculation of its molecular weight, and a direct comparison with its

non-labeled counterpart.

Core Compound Information
Dimethyl Diglycolate is an organic compound used as a starting material in the manufacturing

of unsaturated polyester resins and plasticizers.[1][2] The isotopically labeled version,

Dimethyl Diglycolate-d4, serves as an internal standard in various analytical applications,

including mass spectrometry-based studies, where its distinct mass allows for precise

quantification of the unlabeled analyte.

Molecular Weight and Formula
The key differentiator for Dimethyl Diglycolate-d4 is the substitution of four hydrogen (H)

atoms with deuterium (D) atoms. This substitution results in a predictable increase in the

overall molecular weight. The quantitative data for both the unlabeled and deuterated

compounds are summarized below.
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Dimethyl Diglycolate 7040-23-5 C₆H₁₀O₅ 162.14

Dimethyl Diglycolate-

d4
1107650-54-3 C₆H₆D₄O₅ 166.17

Table 1: Comparison of molecular properties for Dimethyl Diglycolate and its deuterated

analog. Data sourced from multiple chemical suppliers and databases.[1][2][3][4]

Methodology for Molecular Weight Calculation
The molecular weight of a chemical compound is determined by the sum of the atomic weights

of its constituent atoms. The calculation for Dimethyl Diglycolate-d4 is detailed below as an

exemplary protocol.

Experimental Protocol: Calculation of Molecular Weight

Identify the Molecular Formula: The molecular formula for Dimethyl Diglycolate-d4 is

C₆H₆D₄O₅.[1]

List Constituent Atoms and Counts:

Carbon (C): 6 atoms

Hydrogen (H): 6 atoms

Deuterium (D): 4 atoms

Oxygen (O): 5 atoms

Assign Standard Atomic Weights:

Atomic weight of Carbon (C) ≈ 12.011 u

Atomic weight of Hydrogen (H) ≈ 1.008 u
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Atomic weight of Deuterium (D) ≈ 2.014 u

Atomic weight of Oxygen (O) ≈ 15.999 u

Calculate Total Mass for Each Element:

Mass from Carbon = 6 * 12.011 u = 72.066 u

Mass from Hydrogen = 6 * 1.008 u = 6.048 u

Mass from Deuterium = 4 * 2.014 u = 8.056 u

Mass from Oxygen = 5 * 15.999 u = 79.995 u

Sum the Masses:

Total Molecular Weight = 72.066 + 6.048 + 8.056 + 79.995 = 166.165 u

This calculated value aligns with the reported molecular weight of 166.17 g/mol .[1]

Visualization of Isotopic Substitution
The logical relationship between Dimethyl Diglycolate and its deuterated form, highlighting the

isotopic substitution that leads to the change in molecular weight, is depicted in the following

diagram.
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Dimethyl Diglycolate

Dimethyl Diglycolate-d4

Formula: C₆H₁₀O₅

Molecular Weight: 162.14 g/mol Isotopic Substitution
(4x H → D)

+ 4x (D - H)

Formula: C₆H₆D₄O₅

Molecular Weight: 166.17 g/mol

Click to download full resolution via product page

Caption: Isotopic substitution workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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